[(4-amino-1-methyl-1H-pyrazol-3-yl)thio]acetic acid

• IUPAC Name: 2-(4-amino-1-methylpyrazol-3-yl)sulfanylacetic acid;hydrochloride
• InChI: InChI=1S/C6H9N3O2S.ClH/c1-9-2-4(7)6(8-9)12-3-5(10)11;/h2H,3,7H2,1H3,(H,10,11);1H
• InChI Key: MJJKDKIKQDTHNM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)SCC(=O)O)N.Cl
• Molecular Formula: C6H10ClN3O2S
• Molecular Weight: 223.68 g/mol

Description

Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazole forms the core of various important biological compounds like Celecoxib (used to treat osteoarthritis and rheumatoid arthritis) and Rimonabant (an anti-obesity drug).

Synthesis Analysis

The synthesis of pyrazole derivatives usually involves the reaction of hydrazines with 1,3-diketones. The substituents on the pyrazole ring can greatly influence the properties of the resulting compound.

Molecular Structure Analysis

Pyrazole is a five-membered ring with two nitrogen atoms. The presence of nitrogen in the ring introduces polarity and can result in the formation of hydrogen bonds.

Chemical Reactions Analysis

Pyrazole compounds can undergo various chemical reactions, including nucleophilic and electrophilic substitution, due to the presence of electron-rich nitrogen atoms.

Physical And Chemical Properties Analysis

Pyrazole compounds are generally highly soluble in polar solvents due to the polarity introduced by the nitrogen atoms. The exact physical and chemical properties can vary depending on the substituents on the pyrazole ring.

Mechanism of Action

The mechanism of action of pyrazole derivatives depends on their chemical structure. For instance, some pyrazole derivatives show anti-inflammatory activity by inhibiting the enzyme cyclooxygenase.

Safety and Hazards

The safety and hazards associated with pyrazole compounds depend on their specific structure. Some pyrazole compounds can cause skin and eye irritation.

Future Directions

The development of new pyrazole derivatives with improved pharmacological activity is a current area of research. The versatility of the pyrazole ring makes it a valuable scaffold in drug discovery.